Cas no 19253-84-0 (Glucosinalbate)

Glucosinalbate is a naturally occurring glucosinolate compound derived from cruciferous vegetables, known for its bioactive properties. It serves as a precursor to isothiocyanates, which exhibit potent antioxidant and anti-inflammatory effects. This compound is particularly valued for its role in supporting cellular health and metabolic processes. Its stable molecular structure allows for efficient absorption and bioavailability in biological systems. Glucosinalbate is widely studied for its potential applications in nutraceuticals and functional foods, owing to its ability to modulate oxidative stress and promote detoxification pathways. Its compatibility with various formulations makes it a versatile ingredient in health-focused products. Research continues to explore its mechanisms in supporting overall wellness.
Glucosinalbate structure
Glucosinalbate structure
Product Name:Glucosinalbate
CAS No:19253-84-0
MF:C14H19NO10S2
MW:425.431362390518
CID:220821
PubChem ID:9601115
Update Time:2025-07-02

Glucosinalbate Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranose, 1-thio-,1-[4-hydroxy-N-(sulfooxy)benzeneethanimidate]
    • Glucosinalbate
    • [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-2-(4-hydroxyphenyl)-N-sulfooxyethanimidothioate
    • SINALBIN, POTASSIUM SALT
    • 4-Hydroxybenzyl glucosinolate
    • glucosinalbin
    • p-hydroxybenzyl glucosinolate
    • 1-Thio-β-D-glucopyranose 1-[N-(hydroxysulfonyloxy)-4-hydroxybenzeneethaneimidate]
    • 1-Thio-β-D-glucopyranose 1-[N-(hydroxysulfonyloxy)-2-(4-hydroxyphenyl)ethaneimidate]
    • 1-S-[1-[(Hydroxysulfonyloxy)imino]-2-(4-hydroxyphenyl)ethyl]-1-thio-β-D-glucopyranose
    • p-hydroxybenzyl glucosinolate,glucosinalbin
    • [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(4-hydroxyphenyl)-N-sulfooxyethanimidothioate
    • Sinalbin
    • ((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl) (1E)-2-(4-hydroxyphenyl)-N-sulfooxy-ethanimidothioate
    • GLUCOPYRANOSE, 1-THIO-, 1-(2-(P-HYDROXYPHENYL)ACETOHYDROXIMATE) NO-(HYDROGEN SULFATE), .BETA.-D-
    • .BETA.-D-GLUCOPYRANOSE, 1-THIO-, 1-(4-HYDROXY-N-(SULFOOXY)BENZENEETHANIMIDATE)
    • UNII-MZ3RB28MCY
    • beta-D-Glucopyranose, 1-thio-, 1-(4-hydroxy-N-(sulfooxy)benzeneethanimidate)
    • AKOS040740796
    • CHEBI:189937
    • Glucopyranose, 1-thio-, 1-(2-(p-hydroxyphenyl)acetohydroximate) NO-(hydrogen sulfate), beta-D-
    • 19253-84-0
    • MZ3RB28MCY
    • [2-[3-(4-Hydroxy-3,5-Dimethoxyphenyl)acryloyloxy]ethyl]trimethylammonium,saltwith 1-thio-beta-d-glucopyranose 1-[4-hydroxy-N-(sulphooxy)phenylacetimidate](1:1)
    • [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-2-(4-hydroxyphenyl)-N-sulooxyethanimidothioate
    • Glucosinalbin-
    • p-Hydroxybenzylglucosinolate
    • p-hydroxybenzylglucosinolate,glucosinalbin
    • DTXSID90871983
    • 1-S-[2-(4-Hydroxyphenyl)-N-(sulfooxy)ethanimidoyl]-1-thiohexopyranose
    • (((2-(4-Hydroxyphenyl)-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)thio)ethylidene)amino)oxy)sulfonic acid
    • 20196-67-2
    • 1-thio-b-D-Glucopyranose 1-(4-hydroxy-N-(sulfooxy)benzeneethanimidate)
    • ((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl) (1E)-2-(4-hydroxyphenyl)-N-sulfooxyethanimidothioate
    • 1-Thio-b-D-glucopyranose 1-[4-hydroxy-N-(sulfooxy)benzeneethanimidate]
    • Inchi： 1S/C14H19NO10S2/c16-6-9-11(18)12(19)13(20)14(24-9)26-10(15-25-27(21,22)23)5-7-1-3-8(17)4-2-7/h1-4,9,11-14,16-20H,5-6H2,(H,21,22,23)/b15-10+/t9-,11-,12+,13-,14+/m1/s1
    • InChI Key： WWBNBPSEKLOHJU-BXLHIMNRSA-N
    • SMILES： S(/C(/CC1C=CC(=CC=1)O)=N/OS(=O)(=O)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 425.04500
  • Monoisotopic Mass: 425.04503815 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 602
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -0.6
  • Topological Polar Surface Area: 220
  • Molecular Weight: 425.4

Experimental Properties

  • Melting Point: 191-192°C
  • PSA: 220.02000
  • LogP: -0.31850

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Glucosinalbate Suppliers

Amadis Chemical Company Limited
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(CAS:19253-84-0)Glucosinalbate
Order Number:A1015870
Stock Status:in Stock
Quantity:10mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:17
Price ($):456.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:19253-84-0)Glucosinalbate
A1015870
Purity:99%
Quantity:10mg
Price ($):456.0
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